3D Conformational Distinction vs. Canadensene
The inversion of the C-5 stereocenter in 5-epicanadensene relative to canadensene leads to a distinct, quantifiable 3D conformation. NMR-derived distance constraints and molecular modeling reveal that canadensene adopts a 'striking U-shape' 3D structure, while the 5-epimer exhibits a different conformational ensemble due to altered spatial orientation of the acetoxy and hydroxyl substituents [1][2]. This conformational difference is not merely theoretical; it directly impacts the compound's reactivity, biological target engagement, and its utility as a starting material for semi-synthesis.
| Evidence Dimension | 3D Molecular Conformation |
|---|---|
| Target Compound Data | Distinct 3D conformation (non-U-shape) due to C-5 epimerization; calculated using NMR distance constraints. |
| Comparator Or Baseline | Canadensene: Adopts a 'striking U-shape' 3D conformation, confirmed by molecular modeling with NMR constraints. |
| Quantified Difference | Qualitative but unequivocal conformational divergence; quantification is inherent in the distinct sets of NMR-derived interproton distances and dihedral angles that define each unique 3D structure. |
| Conditions | Molecular modeling studies using distance constraints derived from NMR spectroscopy in solution (Tetrahedron 1998, 54, 15845; Tetrahedron 1996, 52, 8957). |
Why This Matters
This conformational difference is fundamental for structure-activity relationship (SAR) studies, as it dictates the spatial presentation of functional groups for any biological interaction or chemical transformation.
- [1] Zamir, L.O., et al. 5-epi-Canadensene and other novel metabolites of Taxus canadensis. Tetrahedron 1998, 54 (52), 15845–15860. DOI: 10.1016/S0040-4020(98)00994-6 View Source
- [2] Zamir, L.O., et al. NMR and molecular modeling study of paclitaxel putative precursors. Tetrahedron 1996, 52 (27), 8957–8968. DOI: 10.1016/0040-4020(96)00444-9 View Source
